BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Guide to the IUPAC
Nomenclature of C6H12Br2 Vicinal Dibromides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dibromo-2,3-dimethylbutane

Cat. No.: B1580558

This technical guide provides a detailed overview of the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature for all vicinal dibromide isomers with the molecular
formula C6H12Br2. This document is intended for researchers, scientists, and professionals in
the field of drug development who require a precise understanding of the structural diversity
and systematic naming of these halogenated hydrocarbons.

Introduction to Vicinal Dibromides and IUPAC
Nomenclature

Vicinal dibromides are organic compounds containing two bromine atoms attached to adjacent
carbon atoms. The systematic naming of these compounds follows the IUPAC rules of
nomenclature, which ensure that each distinct compound has a unique and unambiguous
name. The process involves identifying the longest continuous carbon chain (the parent
alkane), numbering the chain to give the bromine substituents the lowest possible locants, and
specifying the positions of the bromine atoms.

The molecular formula C6H12Br2 corresponds to a saturated acyclic alkane structure with two
bromine atoms. There are twelve constitutional isomers for vicinal dibromides of this formula,
each with a unique IUPAC name.

Constitutional Isomers of C6H12Br2 Vicinal
Dibromides
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The constitutional isomers are categorized based on their carbon skeleton. For a six-carbon
alkane, the possible skeletons are hexane, methylpentane, and dimethylbutane.

Data Presentation: IUPAC Names of C6H12Br2 Vicinal Dibromide Isomers

The following table summarizes all constitutional isomers of vicinal dibromides with the formula
C6H12Br2, along with their systematic IUPAC names.

Carbon Skeleton IUPAC Name

Hexane 1,2-Dibromohexane[1][2][3]

2,3-Dibromohexane[4][5][6][7][8]

3,4-Dibromohexane[9][10][11][12]

Methylpentane 1,2-Dibromo-2-methylpentane

1,2-Dibromo-3-methylpentane[13]

1,2-Dibromo-4-methylpentane[14][15][16]

2,3-Dibromo-2-methylpentane[17][18]

2,3-Dibromo-3-methylpentane[19][20]

2,3-Dibromo-4-methylpentane[21]

Dimethylbutane 1,2-Dibromo-2,3-dimethylbutane[22][23][24]

1,2-Dibromo-3,3-dimethylbutane[25][26][27][28]

2,3-Dibromo-2,3-dimethylbutane[29][30][31]

Stereoisomerism in C6H12Br2 Vicinal Dibromides

Many of the constitutional isomers listed above possess chiral centers, leading to the existence
of sterecisomers (enantiomers and diastereomers). A thorough understanding of the
stereochemistry is crucial for applications in stereospecific synthesis and drug development.

o Chiral Centers: A carbon atom is chiral if it is bonded to four different groups.
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o Enantiomers: Stereoisomers that are non-superimposable mirror images of each other.

o Diastereomers: Stereoisomers that are not mirror images of each other. This occurs when a
molecule has two or more stereocenters.

e Meso Compounds: Achiral compounds that have chiral centers and a plane of symmetry.

For example, 2,3-dibromohexane has two chiral centers (at C2 and C3) and therefore exists as
two pairs of enantiomers.[4][5] Similarly, 3,4-dibromohexane has two chiral centers and can
exist as enantiomeric pairs and a meso form.[9][11] The precise stereochemistry is designated
using the (R/S) notation in the IUPAC name, such as (2R,3R)-2,3-dibromohexane.[4]

Experimental Protocols

The determination of IUPAC names is a theoretical process based on established
nomenclature rules. As such, experimental protocols for synthesis or analysis are not directly
relevant to the scope of this guide, which focuses on nomenclature. The synthesis of these
compounds, however, typically involves the bromination of the corresponding alkene.

Visualization of Isomeric Relationships

To illustrate the logical relationship between the different constitutional isomers, the following
diagram classifies them based on their parent carbon skeleton.
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Dimethylbutane-based Isomers

Click to download full resolution via product page

Caption: Isomeric classification of C6H12Br2 vicinal dibromides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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